Cas no 21689-53-2 (3-Amino-4-carboxamidopyrazolium Hydrogen Sulfate)

3-Amino-4-carboxamidopyrazolium Hydrogen Sulfate structure
21689-53-2 structure
Product Name:3-Amino-4-carboxamidopyrazolium Hydrogen Sulfate
CAS No:21689-53-2
MF:C4H8N4O5S
MW:224.195118904114
CID:2836015
PubChem ID:234619
Update Time:2025-04-21

3-Amino-4-carboxamidopyrazolium Hydrogen Sulfate Chemical and Physical Properties

Names and Identifiers

    • 329351-43-1
    • UNII-DY1UXE1VGT
    • 1H-Pyrazole-4-carboxamide, 3-amino-, sulfate (1:1)
    • MFCD03425472
    • DTXSID20284007
    • AKOS037644787
    • EN300-37158572
    • 5-Amino-1h-pyrazole-4-carboxylicamidesulfate
    • 21689-53-2
    • 3-amino-4-pyrazole-carboxamide sulphate
    • AS-54533
    • 3-Amino-1H-pyrazole-4-carboxamide hemisulphate
    • 5-Amino-1h-pyrazole-4-carboxylic amide sulfate
    • 5-amino-1H-pyrazole-4-carboxamide; sulfuric acid
    • DY1UXE1VGT
    • AKOS025312306
    • 1h-pyrazole-4-carboxamide, 3-amino-, sulfate(2:1)
    • 3-Aminopyrazole-4-carboxamide sulfate
    • NSC-34839
    • 5-Amino-1H-pyrazole-4-carboxamide.sulfate salt, AldrichCPR
    • 3-amino-4-pyrazolecarboxamide sulphate
    • SCHEMBL7960678
    • NSC-211338
    • 3-Amino-4-carboxamidopyrazole monosulfate
    • 3-Amino-4-carboxamidopyrazolium Hydrogen Sulfate
    • NSC34839
    • NSC211338
    • Discontinued, see A629135
    • 5-amino-1H-pyrazole-4-carboxamide sulfate
    • RHMSRJURIHDMNK-UHFFFAOYSA-N
    • CS-0210576
    • S11494
    • 5-amino-1H-pyrazole-4-carboxamide;sulfuric acid
    • Inchi: 1S/C4H6N4O.H2O4S/c5-3-2(4(6)9)1-7-8-3;1-5(2,3)4/h1H,(H2,6,9)(H3,5,7,8);(H2,1,2,3,4)
    • InChI Key: RHMSRJURIHDMNK-UHFFFAOYSA-N
    • SMILES: S(=O)(=O)(O)O.O=C(C1C=NNC=1N)N

Computed Properties

  • Exact Mass: 224.02154054Da
  • Monoisotopic Mass: 224.02154054Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 207
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 181Ų
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